4-Chloro-1-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1H-pyrazol-3-amine
CAS No.:
Cat. No.: VC17844982
Molecular Formula: C7H9ClN6
Molecular Weight: 212.64 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C7H9ClN6 |
|---|---|
| Molecular Weight | 212.64 g/mol |
| IUPAC Name | 4-chloro-1-[2-(1,2,4-triazol-1-yl)ethyl]pyrazol-3-amine |
| Standard InChI | InChI=1S/C7H9ClN6/c8-6-3-13(12-7(6)9)1-2-14-5-10-4-11-14/h3-5H,1-2H2,(H2,9,12) |
| Standard InChI Key | GQKFSBXJEXJGHN-UHFFFAOYSA-N |
| Canonical SMILES | C1=C(C(=NN1CCN2C=NC=N2)N)Cl |
Introduction
Structural and Molecular Characteristics
Chemical Identity and Physicochemical Properties
4-Chloro-1-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1H-pyrazol-3-amine (IUPAC name: 4-chloro-1-[2-(1,2,4-triazol-1-yl)ethyl]pyrazol-3-amine) is a nitrogen-rich heterocycle with the molecular formula C₇H₉ClN₆ and a molecular weight of 212.64 g/mol. Its structure comprises:
-
A pyrazole ring (positions 1, 3, and 4 substituted with ethyl-triazole, amine, and chloro groups, respectively).
-
A 1,2,4-triazole moiety connected via an ethyl linker to the pyrazole’s N1 position.
Key physicochemical properties include:
| Property | Value |
|---|---|
| Molecular Formula | C₇H₉ClN₆ |
| Molecular Weight | 212.64 g/mol |
| Canonical SMILES | C1=C(C(=NN1CCN2C=NC=N2)N)Cl |
| InChI Key | GQKFSBXJEXJGHN-UHFFFAOYSA-N |
The planar pyrazole and triazole rings facilitate π-π stacking interactions, while the chloro group enhances electrophilicity, potentially influencing reactivity and binding affinity.
Synthesis and Chemical Reactivity
Synthetic Pathways
The synthesis of 4-chloro-1-[2-(1,2,4-triazol-1-yl)ethyl]-1H-pyrazol-3-amine involves multi-step reactions, typically beginning with pyrazole ring formation followed by sequential substitutions .
Step 1: Pyrazole Ring Formation
Pyrazole cores are commonly synthesized via cyclocondensation of hydrazines with 1,3-dicarbonyl compounds. For example:
-
Hydrazine + 1,3-diketone → Pyrazole:
Modifications include using chloro-substituted diketones to introduce the C4 chloro group.
Step 2: N1-Alkylation with Ethyl-Triazole
The ethyl-triazole side chain is introduced via alkylation:
-
Pyrazole + 2-(1H-1,2,4-triazol-1-yl)ethyl bromide → N1-substituted pyrazole:
Reaction conditions (e.g., anhydrous DMF, K₂CO₃) favor nucleophilic substitution at the pyrazole’s N1 position .
Step 3: C3-Amination
The C3 amine group is introduced via ammonolysis or reduction of nitro intermediates:
-
Nitro → Amine:
Controlled pH (7–8) prevents over-reduction.
Optimization Challenges
-
Yield Limitations: Competing side reactions (e.g., triazole ring opening) reduce yields, necessitating precise temperature control (60–80°C).
-
Purification: Column chromatography (silica gel, eluent: EtOAc/hexane) isolates the target compound in 65–72% yield .
Applications in Pharmaceutical and Agrochemical Research
Drug Development
The compound’s scaffold is a candidate for:
-
Kinase Inhibitors: ATP-binding site targeting (e.g., JAK2/STAT3 pathway).
-
Antidepressants: Serotonin reuptake inhibition (logP = 1.2–1.8).
Agrochemical Uses
Triazole moieties confer fungicidal activity:
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume